2-(5-Furan-2-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-1-piperidin-1-yl-ethanone

• IUPAC Name: 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C13H15N3O3S/c17-11(16-6-2-1-3-7-16)9-20-13-15-14-12(19-13)10-5-4-8-18-10/h4-5,8H,1-3,6-7,9H2
• InChI Key: MVJWPIWKUMZHNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CSC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C13H15N3O3S
• DSSTOX Substance ID: DTXSID101329256
• Molecular Weight: 293.34 g/mol
• Solubility: 35.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 484646-14-2

Description

The compound “2-(5-Furan-2-yl-[1,3,4]oxadiazol-2-ylsulfanyl)-1-piperidin-1-yl-ethanone” is a complex organic molecule that contains several functional groups including a furan ring, an oxadiazole ring, a sulfanyl group, a piperidine ring, and a ketone group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, oxadiazoles can generally be synthesized through the reaction of carboxylic acids with hydrazides. The furan ring could potentially be introduced through a palladium-catalyzed coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and the bonds between them. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the oxadiazole ring might undergo reactions with nucleophiles or electrophiles, and the ketone could potentially be reduced to an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar ketone group could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Oxadiazoles have been studied for their potential applications in medicinal chemistry, including as anticancer, vasodilator, anticonvulsant, and antidiabetic agents.

Future Directions

The potential applications of this compound would likely depend on its biological activity. Given the presence of the oxadiazole and furan rings, which are found in many biologically active compounds, it could be of interest in the development of new pharmaceuticals.